Cas no 959551-17-8 ({3-(5-fluoro-2-methylphenyl)carbamoyl-8-methyl-2-oxo-2H-pyrano2,3-cpyridin-5-yl}methyl acetate)

• Product Name: {3-(5-fluoro-2-methylphenyl)carbamoyl-8-methyl-2-oxo-2H-pyrano2,3-cpyridin-5-yl}methyl acetate
• CAS No: 959551-17-8
• MF: C₂₀H₁₇FN₂O₅
• MW: 384.357788801193
• CID: 5380222
• Update Time: 2025-07-28

{3-(5-fluoro-2-methylphenyl)carbamoyl-8-methyl-2-oxo-2H-pyrano2,3-cpyridin-5-yl}methyl acetate Chemical and Physical Properties

Names and Identifiers

• 5-[(Acetyloxy)methyl]-N-(5-fluoro-2-methylphenyl)-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridine-3-carboxamide
• {3-(5-fluoro-2-methylphenyl)carbamoyl-8-methyl-2-oxo-2H-pyrano2,3-cpyridin-5-yl}methyl acetate

• Inchi： 1S/C20H17FN2O5/c1-10-4-5-14(21)6-17(10)23-19(25)16-7-15-13(9-27-12(3)24)8-22-11(2)18(15)28-20(16)26/h4-8H,9H2,1-3H3,(H,23,25)
• InChI Key： PIKQZCMXGFCSHG-UHFFFAOYSA-N
• SMILES： C1(C)=NC=C(COC(C)=O)C2C=C(C(NC3=CC(F)=CC=C3C)=O)C(=O)OC1=2

Experimental Properties

• Density: 1.390±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 609.2±55.0 °C(Predicted)
• pka: 10.91±0.70(Predicted)

Additional information on {3-(5-fluoro-2-methylphenyl)carbamoyl-8-methyl-2-oxo-2H-pyrano2,3-cpyridin-5-yl}methyl acetate

Comprehensive Overview of {3-(5-fluoro-2-methylphenyl)carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate (CAS No. 959551-17-8)

{3-(5-fluoro-2-methylphenyl)carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate is a specialized chemical compound with significant potential in pharmaceutical and biochemical research. This compound, identified by its CAS No. 959551-17-8, belongs to the class of pyranopyridine derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this compound due to its unique structural features and potential applications in drug development.

The molecular structure of {3-(5-fluoro-2-methylphenyl)carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate includes a pyranopyridine core substituted with a fluoro-methylphenyl group and an acetate moiety. This combination of functional groups contributes to its distinct chemical properties, making it a valuable candidate for further study. The presence of the fluoro and methyl groups enhances its stability and bioavailability, which are critical factors in pharmaceutical applications.

Recent trends in the pharmaceutical industry highlight a growing demand for novel heterocyclic compounds like {3-(5-fluoro-2-methylphenyl)carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate. These compounds are often explored for their potential as kinase inhibitors, anti-inflammatory agents, or anticancer drugs. The unique structural attributes of this compound suggest it could play a role in addressing unmet medical needs, particularly in areas such as targeted therapy and precision medicine.

From a synthetic chemistry perspective, the preparation of {3-(5-fluoro-2-methylphenyl)carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate involves multi-step organic reactions, including condensation, cyclization, and esterification. Researchers are continually optimizing these synthetic routes to improve yield and purity, which are essential for scaling up production. The compound's CAS No. 959551-17-8 serves as a unique identifier, facilitating its tracking in global chemical databases and regulatory frameworks.

In the context of drug discovery, {3-(5-fluoro-2-methylphenyl)carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate is being investigated for its interaction with various biological targets. Preliminary studies suggest that its pyranopyridine scaffold may exhibit affinity for specific enzymes or receptors, making it a promising lead compound. The integration of computational chemistry and high-throughput screening techniques has accelerated the evaluation of its pharmacological potential.

The market for specialty chemicals like {3-(5-fluoro-2-methylphenyl)carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate is expanding, driven by advancements in biotechnology and pharmaceutical research. Companies specializing in custom synthesis and contract research are actively offering this compound to support academic and industrial projects. Its CAS No. 959551-17-8 ensures precise identification in procurement and regulatory compliance processes.

Environmental and safety considerations are paramount when handling {3-(5-fluoro-2-methylphenyl)carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate. While it is not classified as a hazardous material, standard laboratory practices, including the use of personal protective equipment (PPE) and proper ventilation, are recommended. Researchers are encouraged to consult material safety data sheets (MSDS) for detailed handling guidelines.

In summary, {3-(5-fluoro-2-methylphenyl)carbamoyl-8-methyl-2-oxo-2H-pyrano[2,3-c]pyridin-5-yl}methyl acetate (CAS No. 959551-17-8) represents a fascinating area of study in modern chemistry and pharmacology. Its unique structure, combined with its potential applications in drug development and biomedical research, makes it a compound of significant interest. As scientific understanding of its properties and mechanisms grows, so too will its relevance in addressing contemporary health challenges.